Cas no 921866-54-8 (2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 921866-54-8
• MF: C₂₄H₂₂N₄O₄
• MW: 430.455885410309
• CID: 6472301
• Update Time: 2025-05-30

2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• 2,3-dimethoxy-N-[2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide

• Inchi： 1S/C24H22N4O4/c1-14-13-16(28-15(2)26-22-18(24(28)30)8-6-12-25-22)10-11-19(14)27-23(29)17-7-5-9-20(31-3)21(17)32-4/h5-13H,1-4H3,(H,27,29)
• InChI Key： PQKGFOHCDQKAJU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1C)(=O)C1=CC=CC(OC)=C1OC

Additional information on 2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Introduction to 2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 921866-54-8, specifically named as 2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including dimethoxy, methyl, and pyrido[2,3-d]pyrimidin moieties, contributes to its unique chemical properties and biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The pyrido[2,3-d]pyrimidin scaffold, a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring, is known for its broad spectrum of biological activities. This particular compound incorporates a benzamide moiety at the N-terminal position, which is often associated with potent pharmacological effects. The dimethoxy and methyl substituents further modulate its interactions with biological targets, making it a promising candidate for further investigation.

In the context of contemporary research, this compound has been explored for its potential role in modulating various biological pathways. Studies have indicated that molecules with similar structural features may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses and cancer progression. The phenyl ring substituent in the molecule is particularly noteworthy, as phenyl derivatives are frequently found in bioactive compounds due to their ability to engage in hydrophobic interactions and π-stacking with biological targets.

The synthesis of 2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the pyrido[2,3-d]pyrimidin core necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. These methodologies underscore the sophistication required in modern pharmaceutical synthesis.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. Initial findings suggest that it may possess significant potential as an anti-inflammatory agent by targeting key signaling pathways involved in inflammation. Additionally, its interaction with cellular receptors has been investigated for possible applications in oncology research. The presence of multiple functional groups allows for diverse modifications, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

The integration of computational chemistry tools has further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding affinity with potential target proteins. These simulations have been instrumental in predicting how modifications to the molecular structure might influence its biological activity. Such computational approaches are becoming increasingly indispensable in drug discovery pipelines.

Future directions for research on CAS number 921866-54-8 include exploring its efficacy in preclinical models and scaling up synthesis for larger-scale studies. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into tangible therapeutic benefits. The development of novel pharmaceuticals often relies on interdisciplinary approaches that combine expertise from various scientific domains.

The significance of this compound extends beyond its immediate applications; it serves as a valuable building block for designing more complex molecules with enhanced therapeutic properties. The structural motifs present in this molecule can inspire new synthetic strategies and provide insights into the development of next-generation drugs.

In summary,2,3-dimethoxy-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to unravel its therapeutic potential, paving the way for innovative treatments across various medical conditions.